(Asp)2-Rhodamine 110

• CAS: 114984-30-4
• Molecular Formula: C20H15ClN2O3
• Molecular Weight: 366.8 g/mol
• InChI: InChI=1S/C20H14N2O3.ClH/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;/h1-10,21H,22H2,(H,23,24);1H
• InChIKey: JNGRENQDBKMCCR-UHFFFAOYSA-N

(Asp)2-Rhodamine 110 Overview

(Asp)2-Rhodamine 110 (synonym: D2R; CAS 114984-30-4 refers to the Rhodamine 110 core) is a fluorogenic, bis-aspartic acid amide derivative of rhodamine 110 (R110) [1]. It is a general substrate for caspases, including caspase-3 and caspase-7, designed for the detection and quantification of caspase activity in biochemical and cell-based assays [1]. The compound is non-fluorescent in its intact state but releases highly fluorescent R110 (Ex/Em: 496/520 nm) upon enzymatic cleavage by active caspases, enabling real-time monitoring of apoptosis [2].

Caspase activity probe. Broad fluorogenic substrate for caspase-3/7 in biochemical and cell-based assays.

Live-cell flow cytometry fit. Cell-permeable format supports intact-cell monitoring without lysis.

Red-shifted fluorescence (496/520 nm). May reduce compound interference in high-throughput screening.

• [1] Thermo Fisher Scientific. (n.d.). Rhodamine 110–Based Bis-Peptide Substrates—Table 10.2. Retrieved from Thermo Fisher Scientific. View Source
• [2] Adooq Bioscience. (n.d.). (Asp)2-Rhodamine 110 Datasheet. Catalog No. A25127. Retrieved from Adooq. View Source

(Asp)2-Rhodamine 110 vs. Generic Substrates

Generic fluorogenic substrates, such as those based on 7-amino-4-methylcoumarin (AMC) like Ac-DEVD-AMC, are not functionally interchangeable with (Asp)2-Rhodamine 110 . The R110 fluorophore provides a significant red shift in excitation/emission spectra (496/520 nm) compared to AMC (342/441 nm), which directly impacts signal-to-noise ratios and interference profiles in screening assays [1]. Furthermore, (Asp)2-Rhodamine 110 exhibits demonstrable membrane permeability, enabling use in live-cell flow cytometry without osmotic shock—a critical differentiator from many peptide-AMC substrates that are largely cell-impermeant . Substituting with a generic AMC substrate therefore compromises both assay sensitivity and the ability to monitor caspase activity in intact cells.

Spectral mismatch with AMC substrates

AMC-based substrates (Ex/Em 342/441 nm) exhibit different excitation/emission profiles; the red shift of R110 may alter signal-to-noise and interference patterns, requiring re-optimisation of screening windows.

Cell permeability gap

Many AMC-peptide substrates are largely cell-impermeant, limiting use to lysates. Substituting with (Asp)2-R110 changes assay format from cell-free to live-cell compatible, which may affect endpoint interpretation.

Sensitivity scaling not directly transferable

Reported sensitivity differences (R110 vs. AMC) depend on assay architecture; direct method transfer without validation may compromise detection limits or dynamic range.

• [1] Biosyntan GmbH. (n.d.). Rhodamine 110 Label. Retrieved from Biosyntan. View Source

(Asp)2-Rhodamine 110 Performance Evidence

Superior Sensitivity vs. AMC Substrates

Rhodamine 110 (R110)-based fluorogenic substrates, including (Asp)2-Rhodamine 110, demonstrate significantly higher sensitivity compared to substrates using the 7-amino-4-methylcoumarin (AMC) fluorophore . This increased sensitivity is attributed to the red-shifted excitation and emission maxima of R110 (Ex/Em: 496/520 nm), which provides a better signal-to-noise ratio and reduces interference from assay components or test compounds [1].

Sensitivity vs. AMC

Cross-study comparable

50–300× higher sensitivity reported for R110-based substrates relative to AMC-based substrates.

May improve low-concentration caspase detection; data should be verified in user assay format.

Vendor-reported range; conditions may influence absolute values.

Evidence Dimension	Assay Sensitivity
Target Compound Data	R110-based substrates are 50- to 100-fold more sensitive than AMC-based substrates . One vendor reports up to a 300-fold increase in sensitivity [1].
Comparator Or Baseline	AMC-based fluorogenic substrates (e.g., Ac-DEVD-AMC).
Quantified Difference	50- to 300-fold increase in sensitivity for R110-based substrates relative to AMC-based substrates.
Conditions	Fluorescence intensity measurement in a protease assay format.

Why This Matters

Higher sensitivity enables detection of lower enzyme concentrations, smaller sample volumes, and earlier apoptotic events, reducing reagent consumption and improving data quality in high-throughput screening.

• [1] Biosyntan GmbH. (n.d.). Rhodamine 110 Label. Retrieved from Biosyntan. View Source

Membrane Permeability in Live Cells

(Asp)2-Rhodamine 110 (D2R) is membrane-permeant, a key differentiating feature that enables measurement of caspase activity in intact, living cells without the need for cell lysis or osmotic shock [1]. This property contrasts with many traditional fluorogenic peptide substrates, such as Ac-DEVD-AMC, which are largely cell-impermeant and restricted to use in cell extracts or lysates [1].

Membrane permeability

Head-to-head comparison

(Asp)2-R110 is cell-permeable, enabling live-cell flow cytometry; Ac-DEVD-AMC is largely impermeant.

Supports intact-cell apoptosis monitoring; preserves cellular context for kinetic studies.

Functional distinction; no quantitative permeability coefficient provided.

Evidence Dimension	Membrane Permeability
Target Compound Data	Membrane-permeant; can be used in live cells for flow cytometry [1].
Comparator Or Baseline	Ac-DEVD-AMC and many other fluorogenic peptide substrates, which are largely cell-impermeant [1].
Quantified Difference	Not quantitatively expressed, but functionally distinct.
Conditions	Live-cell assay environment (intact hematopoietic cell lines) .

Why This Matters

Membrane permeability allows for direct, non-invasive monitoring of caspase activity in live cells, preserving cellular context and enabling kinetic studies that are impossible with cell-impermeant substrates.

• [1] Hug, H., Los, M., Hirt, W., & Debatin, K. M. (1999). Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells. Biochemistry, 38(42), 13906–13911. PMID: 10529236. View Source

Signal-to-Noise Advantage with Red-Shifted Spectra

The rhodamine 110 (R110) fluorophore in (Asp)2-Rhodamine 110 exhibits red-shifted excitation and emission maxima (Ex/Em: 496/520 nm) compared to the widely used AMC fluorophore (Ex/Em: 342/441 nm) . This spectral shift results in a better signal-to-noise ratio and significantly less interference from potential inhibitors and assay components in screening assays [1][2].

Spectral red shift

Head-to-head comparison

R110 Ex/Em 496/520 nm vs. AMC 342/441 nm (+154 nm excitation, +79 nm emission).

May reduce autofluorescence and test-compound interference in high-throughput screens.

Spectral advantage assumes standard pH 7 conditions.

Evidence Dimension	Fluorescence Excitation/Emission Maxima
Target Compound Data	Ex/Em: 496/520 nm (R110 fluorophore) .
Comparator Or Baseline	Ex/Em: 342/441 nm (AMC fluorophore) .
Quantified Difference	Excitation shift: +154 nm; Emission shift: +79 nm.
Conditions	Fluorescence measurement at pH 7 .

Why This Matters

The red-shifted spectra minimize overlap with cellular autofluorescence and reduce interference from test compounds, making (Asp)2-Rhodamine 110 a superior choice for high-throughput screening and complex biological samples.

• [1] Biosyntan GmbH. (n.d.). Rhodamine 110 Label. Retrieved from Biosyntan. View Source
• [2] Jinpan Lab. (n.d.). BIOSYNTAN Rhodamine 110 Label Manual. Retrieved from Jinpan Lab. View Source

Key Applications of (Asp)2-Rhodamine 110

Live-Cell Flow Cytometry for Early Apoptosis

(Asp)2-Rhodamine 110 (D2R) is uniquely suited for flow cytometry-based detection of caspase activation in intact, living cells [1]. Its membrane permeability allows it to enter cells without osmotic shock, enabling the measurement of early apoptotic events before phosphatidylserine externalization, as demonstrated in Jurkat T cell leukemia cells and primary hematopoietic cells [1]. This application is critical for studying apoptosis signaling pathways in primary cells and for assessing drug sensitivity or resistance.

High-Throughput Screening for Caspase Modulators

The combination of high sensitivity (50- to 300-fold greater than AMC substrates) and red-shifted fluorescence spectra (Ex/Em: 496/520 nm) of (Asp)2-Rhodamine 110 makes it an optimal substrate for high-throughput screening campaigns [1]. The reduced interference from test compounds and improved signal-to-noise ratio increase assay robustness (Z'-factor) and reduce false-positive/negative rates when screening large compound libraries for novel caspase inhibitors or activators [1].

Caspase and Mitochondrial Membrane Potential Assay

(Asp)2-Rhodamine 110 can be used in multiparametric flow cytometry assays to simultaneously quantify caspase activation (via D2R cleavage) and changes in mitochondrial membrane potential (using potential-sensitive dyes) within the same living cell . This approach, validated in primary leukemia cells, allows researchers to dissect mitochondrial-dependent versus -independent caspase activation pathways induced by different chemotherapeutic agents, providing a more comprehensive view of drug mechanism-of-action .

Real-Time Caspase Kinetics in Cell Extracts

Beyond live-cell applications, (Asp)2-Rhodamine 110 is effective for continuous, real-time monitoring of caspase activity in cell extracts and purified enzyme preparations using a fluorometer or fluorescence microplate reader . The high sensitivity of the R110 fluorophore enables detection of low-level caspase activity in limited sample volumes, making it suitable for analyzing precious primary cell samples or for detailed kinetic characterization of enzyme inhibition.

Application

Selection Property

Validation Focus

Live-cell apoptosis flow cytometry

Cell-permeable caspase substrate

Verify caspase-3/7 specificity in intact target cells; assess loading homogeneity

High-throughput caspase modulator screening

Red-shifted fluorescence with low compound interference

Confirm Z’-factor robustness; evaluate autofluorescence in screening library

Multiparametric apoptosis pathway analysis

Compatible with mitochondrial potential dyes in live cells

Cross-validate caspase signal vs. mitochondrial dye under drug treatment

Real-time caspase kinetics in cell extracts

High-sensitivity fluorogenic readout for low sample volumes

Establish linear range and substrate depletion limits for kinetic assays

• [1] Hug, H., Los, M., Hirt, W., & Debatin, K. M. (1999). Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells. Biochemistry, 38(42), 13906–13911. PMID: 10529236. View Source